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Introduction
Strigolactones (SLs) are a class of carotenoid-derived plant hormones that play crucial roles

in regulating plant development and mediating interactions with symbiotic and parasitic

organisms in the rhizosphere.[1][2] As signaling molecules, they are exuded from plant roots in

minute quantities, presenting a significant analytical challenge.[3] Accurate and efficient

extraction and quantification of SLs from root exudates are paramount for understanding their

biological functions and for potential applications in agriculture and drug development, such as

promoting symbiotic relationships and controlling parasitic weeds.[4] This document provides a

detailed protocol for the extraction, purification, and quantification of strigolactones from plant

root exudates, compiled from established methodologies.

Experimental Protocols
This protocol outlines the key steps for the collection of root exudates and the subsequent

extraction and purification of strigolactones. The primary methods for extraction are Solid-

Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[5]
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Part 1: Collection of Root Exudates
A hydroponic system is a commonly employed method for collecting root exudates as it allows

for a clean and controlled environment.[6][7]

Materials:

Plant seedlings (e.g., rice, sorghum, tomato)

Hydroponic system (e.g., 50 mL falcon tubes with modified caps, or larger containers for

bigger plants)

Hoagland nutrient solution (or other appropriate plant growth medium)

Phosphate-deficient Hoagland solution (to stimulate SL production)

Growth chamber with controlled light and temperature

Procedure:

Germinate seeds in a suitable medium (e.g., on Murashige and Skoog (MS) medium) and

grow them for a designated period (e.g., 1-2 weeks).[8]

Transfer the seedlings to a hydroponic system containing Hoagland nutrient solution.[8]

Grow the plants in a growth chamber under controlled conditions (e.g., 16h light/8h dark

cycle, 25-28°C).

To induce strigolactone production, replace the complete nutrient solution with a phosphate-

deficient solution for a period of 7-10 days before exudate collection.[4]

On the day of collection, gently wash the roots with deionized water to remove any

accumulated nutrients and debris.

Place the plants in fresh collection solution (e.g., deionized water or a minimal nutrient

solution). To improve analyte enrichment, an organic modifier like 5% ethanol can be added

to the collection solvent.
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Collect the root exudates over a period of 24-48 hours. It is crucial to keep the collection

vessel on ice or in a cooled environment to minimize degradation of the unstable

strigolactones.[1][9]

Immediately after collection, spike the exudate with an internal standard (e.g., 1 ng of the

synthetic strigolactone GR24 or a deuterated strigolactone like D6-5-deoxystrigol) to

normalize for extraction losses and variations in instrument response.[8][10]

Part 2: Strigolactone Extraction
Two primary methods are commonly used for extracting strigolactones from the collected root

exudates: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[5]

Materials:

C18 SPE cartridges

Methanol

Acetone

Water (HPLC grade)

Vacuum manifold

Procedure:

Condition the C18 SPE cartridge by passing through 5 mL of methanol followed by 5 mL of

deionized water.

Load the collected root exudate (containing the internal standard) onto the conditioned C18

cartridge.

Wash the cartridge with 5 mL of deionized water to remove salts and other polar impurities.

Elute the strigolactones from the cartridge with 5 mL of acetone.
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Evaporate the acetone eluate to dryness under a gentle stream of nitrogen or using a rotary

evaporator.

Reconstitute the dried residue in a small, known volume (e.g., 100-200 µL) of a suitable

solvent (e.g., 25% acetonitrile in water) for LC-MS/MS analysis.[1]

Materials:

Ethyl acetate

Separatory funnel

Sodium sulfate (anhydrous)

Procedure:

Transfer the collected root exudate (containing the internal standard) to a separatory funnel.

Add an equal volume of ethyl acetate to the separatory funnel.

Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

Allow the layers to separate, and collect the upper organic (ethyl acetate) layer.

Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.

Combine the organic extracts and dry them over anhydrous sodium sulfate.

Filter the dried extract and evaporate the solvent to dryness under a gentle stream of

nitrogen or using a rotary evaporator.

Reconstitute the dried residue in a small, known volume of a suitable solvent for LC-MS/MS

analysis.

Part 3: Quantification by UHPLC-MS/MS
The accurate quantification of strigolactones is typically performed using Ultra-High-

Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-

MS/MS).[6][10]
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Instrumentation and Conditions (Example):

UHPLC System: A system equipped with a C18 column (e.g., 2.1 mm × 100 mm, 1.7 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization

(ESI) source operating in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion

transitions for each target strigolactone and the internal standard.

Data Presentation
The following tables summarize quantitative data related to strigolactone extraction and

detection.

Table 1: Recovery of Strigolactones using an Optimized Extraction Protocol.[1]

Compound
Recovery from Root
Exudates (%)

Recovery from Root
Tissue (%)

Carlactone 85.2 ± 4.1 78.9 ± 3.5

Carlactonoic Acid 92.5 ± 3.8 85.1 ± 4.2

Orobanchol 88.7 ± 5.3 81.3 ± 4.9

5-Deoxystrigol 91.4 ± 4.7 83.6 ± 5.1

Strigol 89.9 ± 5.0 82.0 ± 4.8

Data represents the mean ± standard deviation of three replicates.

Table 2: Concentration of Strigolactones in Root Exudates of Different Rice Cultivars.[11]
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Rice Cultivar
2'-epi-5-
deoxystrigol (peak
area)

Orobanchol (peak
area)

Methoxy-5-
deoxystrigol
isomers (peak
area)

Cultivar A 1.2 x 10^5 0.8 x 10^5 0.5 x 10^5

Cultivar B 2.5 x 10^5 1.5 x 10^5 1.1 x 10^5

Cultivar C 0.9 x 10^5 0.6 x 10^5 0.4 x 10^5

Peak areas were determined by multiple reaction monitoring liquid chromatography-mass

spectrometry.

Mandatory Visualization
Experimental Workflow
The following diagram illustrates the general workflow for the extraction and analysis of

strigolactones from root exudates.
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Caption: Workflow for Strigolactone Extraction and Analysis.
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Strigolactone Signaling Pathway
The perception of strigolactones initiates a signaling cascade that regulates gene expression.

The core of this pathway involves the receptor D14, the F-box protein MAX2 (D3 in rice), and

the transcriptional repressors D53/SMXLs.[2][12][13]
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Caption: Simplified Strigolactone Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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